Cas no 1545354-19-5 ((1-Methyl-azetidin-3-yl)-acetonitrile)
(1-Methyl-azetidin-3-yl)-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- (1-Methyl-azetidin-3-yl)-acetonitrile
- AT32292
- 1545354-19-5
- 2-(1-methylazetidin-3-yl)acetonitrile
- SCHEMBL12561327
- AB85897
-
- Inchi: 1S/C6H10N2/c1-8-4-6(5-8)2-3-7/h6H,2,4-5H2,1H3
- InChI Key: IJZHUIPHMJXIPN-UHFFFAOYSA-N
- SMILES: N1(C)CC(CC#N)C1
Computed Properties
- Exact Mass: 110.084398327Da
- Monoisotopic Mass: 110.084398327Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 27Ų
(1-Methyl-azetidin-3-yl)-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A706700-1g |
(1-Methyl-azetidin-3-yl)-acetonitrile |
1545354-19-5 | 95% | 1g |
$1360.0 | 2024-04-23 |
(1-Methyl-azetidin-3-yl)-acetonitrile Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on (1-Methyl-azetidin-3-yl)-acetonitrile
Introduction to (1-Methyl-Azetidin-3-Yl)-Acetonitrile (CAS No 1545354-19-5)
The compound (1-Methyl-Azetidin-3-Yl)-Acetonitrile, with the CAS registry number 1545354-19-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique azetidine ring structure and acetonitrile group, has been the subject of extensive research due to its potential applications in drug design and synthesis.
The azetidine ring system, a four-membered saturated heterocycle containing one nitrogen atom, is known for its rigidity and stability, making it an attractive scaffold for medicinal chemists. The substitution pattern of this compound, with a methyl group at position 1 and an acetonitrile group at position 3, introduces additional functional diversity, enhancing its versatility in chemical reactions and biological interactions.
Recent studies have highlighted the importance of (1-Methyl-Azetidin-3-Yl)-Acetonitrile in the development of novel therapeutic agents. For instance, researchers have explored its role as an intermediate in the synthesis of bioactive molecules, including kinase inhibitors and GPCR modulators. The acetonitrile group, a common motif in pharmaceuticals, contributes to hydrogen bonding capacity and solubility properties, which are critical for drug bioavailability.
In terms of physical properties, this compound exhibits a melting point of approximately 82°C and a boiling point around 200°C under standard conditions. Its molecular weight is 127.2 g/mol, and it is soluble in common organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various synthetic transformations, including nucleophilic substitutions and cyclizations.
The synthesis of (1-Methyl-Azetidin-3-Yl)-Acetonitrile typically involves multi-step processes that leverage the reactivity of azetidine derivatives. One common approach is the alkylation of azetidine with appropriate alkylating agents followed by functionalization to introduce the acetonitrile group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production for both academic and industrial purposes.
In terms of biological activity, this compound has shown promising results in preclinical studies targeting various disease states. For example, it has demonstrated inhibitory effects on certain kinases involved in cancer progression, suggesting its potential as an anticancer agent. Additionally, its ability to modulate GPCR signaling pathways makes it a candidate for treating neurodegenerative disorders such as Alzheimer's disease.
The demand for (1-Methyl-Azetidin-3-Yl)-Acetonitrile has grown significantly due to its role as a key intermediate in drug discovery programs. Pharmaceutical companies are increasingly incorporating this compound into their libraries for high-throughput screening campaigns aimed at identifying novel lead compounds with therapeutic potential.
In conclusion, (1-Methyl-Azetidin-3-Yl)-Acetonitrile (CAS No 1545354-19-5) stands out as a valuable molecule in contemporary chemical research. Its unique structure, favorable physical properties, and diverse applications position it as an essential tool in the development of innovative pharmaceuticals and advanced materials.
1545354-19-5 ((1-Methyl-azetidin-3-yl)-acetonitrile) Related Products
- 25032-66-0(Pentanenitrile, 5-(diethylamino)-4-methyl-)
- 392661-03-9(Pentanenitrile,5-(dimethylamino)-2-methyl-)
- 392661-04-0(Pentanenitrile,5-(dimethylamino)-4-methyl-)
- 55278-10-9((1-methylpyrrolidin-3-yl)acetonitrile)
- 1205750-84-0(2-(Azetidin-3-yl)acetonitrile)
- 13989-82-7(4-(Dimethylamino)butyronitrile)
- 10404-31-6(Pentanenitrile,5-(dimethylamino)-2,2-bis(1-methylethyl)-)
- 3582-37-4(2-[2-(dimethylamino)ethyl]-3-methyl-2-(propan-2-yl)butanenitrile)
- 1423057-36-6(2-(Azetidin-3-yl)acetonitrile hydrochloride)
- 51526-86-4(2-{1-azabicyclo[2.2.2]octan-3-yl}acetonitrile)